Cas no 70185-64-7 (2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-)

• Product Name: 2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-
• CAS No: 70185-64-7
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 547602
• PubChem ID: 54408305
• Update Time: 2025-04-19

2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenamide, 3-(3,4-dihydroxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-
• 3-(3,4-dihydroxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]prop-2-enamide
• 3-(3,4-Dihydroxyphenyl)-N-[2-(4-hydroxyphenyl)ethyl]-2-propenamide
• DTXSID70711131
• 70185-64-7
• HMS3604I15

• Inchi： 1S/C17H17NO4/c19-14-5-1-12(2-6-14)9-10-18-17(22)8-4-13-3-7-15(20)16(21)11-13/h1-8,11,19-21H,9-10H2,(H,18,22)
• InChI Key： VSHUQLRHTJOKTA-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCNC(C=CC1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 299.11581
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 89.8Ų

Experimental Properties

• Density: 1.328±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 89.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives